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Cat. No.: S1896240

Get Quote

Basic Properties of 2-Methyl-4-octanone

The table below consolidates the key identifiers and physical properties gathered from the search results.

Property Value / Description

CAS Registry
Number

7492-38-8 [1] [2] [3]

IUPAC Name 2-methyloctan-4-one [2] [4]

Alternate Names n-Butyl isobutyl ketone [1]

Molecular Formula C₉H₁₈O [1] [2] [3]

Molecular Weight 142.24 g/mol [1] [2] [3]

Purity ≥98% [1]

Boiling Point 180°C [4]

Refractive Index 1.415 [4]
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Property Value / Description

SMILES CCCCC(=O)CC(C)C [2] [4]

InChI Key ICSKJDZASFIJQK-UHFFFAOYSA-N [2] [4] [3]

Applications Building block for proteomics research; pharmaceutical intermediates [1] [2] [4]

Safety & Storage Store away from oxidizing agents in a cool, dry place in a well-sealed container

[2] [4].

Potential Synthesis Pathway

The search results did not contain a specific synthesis protocol for 2-Methyl-4-octanone. However, a

relevant method for synthesizing complex ketones was found in a study on palladium-catalyzed

carbonylation.

The diagram below outlines the general workflow for this carbonylative coupling reaction, which can be

used to synthesize α,β-unsaturated ketones [5].
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Ketone Synthesis via Carbonylation

Start: Vinyl Triflate

Pd Catalyst & Ligand Setup

Introduce CO (5 bar)

Add Phenylboronic Acid

Reaction in Toluene
(60 °C)

Product: α,β-Unsaturated Ketone

Click to download full resolution via product page

Key Experimental Details:

Catalyst System: Palladium acetate (Pd(OAc)₂) with the ligand cataCXium A (BuPAd₂) was found

to be highly effective, yielding the desired product quantitatively (99%) in a benchmark reaction [5].
Conditions: The reaction is performed in toluene under 5 bar of CO pressure at 60°C. The catalyst

loading can be as low as 0.1 mol% while still maintaining good yield (82%) [5].
Scope: This protocol is versatile and can be applied to various boronic acids (including aromatic and

heteroaromatic) and different vinyl triflates, allowing for the synthesis of a diverse library of ketones
[5].
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How to Proceed with Your Comparison

Since the direct comparative data is limited in the search results I obtained, here are some suggestions for

how you can build a comprehensive comparison guide:

Identify Key Isomers: First, define the set of C9 ketone isomers you wish to compare. Other

common C9 ketones include 2-nonanone, 3-nonanone, 5-nonanone, and other methyl-substituted
octanones.

Search for Specific Data: Look for specific experimental data on platforms like Reaxys or SciFinder
using keywords such as "C9 ketone property comparison," "boiling point of nonanone isomers," or

"chromatographic retention data for ketones."
Compare Physical Properties: You can create a more general comparison table by gathering data

on the boiling points, melting points, density, and refractive index of the different C9 ketone
isomers from chemical databases.

Focus on Application Data: For a guide aimed at drug development, search for literature where
these ketones are used as building blocks or intermediates in specific synthetic pathways, and

compare the reported yields, purity, or reactivity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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